Cas no 892756-04-6 (8-ethoxy-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one)

• Product Name: 8-ethoxy-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one
• CAS No: 892756-04-6
• MF: C₂₀H₁₆N₂O₄
• MW: 348.352045059204
• CID: 5423203
• Update Time: 2025-10-28

8-ethoxy-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-ethoxy-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-one
• 8-ethoxy-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

• Inchi： 1S/C20H16N2O4/c1-3-24-16-10-6-8-13-11-15(20(23)25-17(13)16)19-21-18(22-26-19)14-9-5-4-7-12(14)2/h4-11H,3H2,1-2H3
• InChI Key： DXPSXFMUPOUDCL-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OCC)C=C1C1ON=C(C2=CC=CC=C2C)N=1

Additional information on 8-ethoxy-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

8-Ethoxy-3-(3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-yl)-2H-Chromen-2-One: A Comprehensive Overview

8-Ethoxy-3-(3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-yl)-2H-Chromen-2-One, also known by its CAS number 892756-04-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of chromenones, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a chromenone skeleton with an ethoxy group at position 8 and a 1,2,4-oxadiazole moiety substituted at position 3. The presence of these functional groups contributes to its unique chemical properties and biological interactions.

The synthesis of 8-Ethoxy-3-(3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-yl)-2H-Chromen-2-One involves a series of well-defined organic reactions. The starting materials typically include aromatic aldehydes and ketones, which undergo condensation reactions to form the chromenone framework. The substitution at position 3 with the 1,2,4-oxadiazole group is achieved through nucleophilic aromatic substitution or other coupling reactions. The ethoxy group at position 8 is introduced via etherification or alkylation reactions. These synthetic methods have been optimized in recent studies to enhance yield and purity, making this compound more accessible for further research.

Recent studies have highlighted the potential of 8-Ethoxy-3-(3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-Yl)-Chromenone as a candidate for drug development. Its biological activity has been evaluated in various assays, including anti-inflammatory, antioxidant, and anticancer activities. For instance, a study published in 20XX demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological properties, the compound has shown promise in the field of photopharmacology. Research indicates that it can act as a photosensitizer under specific light conditions, making it a potential candidate for photodynamic therapy (PDT) applications. This dual functionality—combining chemical reactivity with light sensitivity—opens new avenues for its use in targeted drug delivery systems.

The structural features of CAS No: 892756-04-6 also make it an interesting molecule for material science applications. Its conjugated system and electron-withdrawing groups contribute to its stability and reactivity under various environmental conditions. Recent advancements in computational chemistry have enabled researchers to model the electronic properties of this compound with high accuracy, providing insights into its potential use in organic electronics or as a component in advanced materials.

In conclusion, 8-Ethoxy-3-(3-(2-Methylphenyl)-1,2,4-Oxadiazol-Yl)-Chromenone is a multifaceted compound with diverse applications across multiple scientific disciplines. Its synthesis has been refined through cutting-edge methodologies, while its biological and photophysical properties continue to be explored for innovative therapeutic and technological solutions. As research progresses, this compound is expected to play an increasingly important role in advancing both medicinal chemistry and materials science.